Cas no 1189477-01-7 (2-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine)

• Product Name: 2-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine
• CAS No: 1189477-01-7
• MF: C₂₆H₂₉N₅O₄
• MW: 475.53956580162
• CID: 5398273
• Update Time: 2025-10-10

2-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• [4-(furan-2-carbonyl)piperazin-1-yl]-[4-[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxyphenyl]methanone
• 2-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine

• Inchi： 1S/C26H29N5O4/c1-19-8-12-29(13-9-19)23-24(28-11-10-27-23)35-21-6-4-20(5-7-21)25(32)30-14-16-31(17-15-30)26(33)22-3-2-18-34-22/h2-7,10-11,18-19H,8-9,12-17H2,1H3
• InChI Key： NLEJSDTZWFGXIX-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(C2=CC=CO2)=O)CC1)(C1=CC=C(OC2=NC=CN=C2N2CCC(C)CC2)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine

Comprehensive Overview of 2-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine (CAS No. 1189477-01-7)

The compound 2-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine (CAS No. 1189477-01-7) is a highly specialized chemical entity with a complex molecular structure. Its unique combination of furan, piperazine, and pyrazine moieties makes it a subject of interest in pharmaceutical and biochemical research. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting specific enzymatic pathways or receptors. The presence of both phenoxy and methylpiperidinyl groups further enhances its versatility, allowing for diverse interactions in biological systems.

In recent years, the demand for novel heterocyclic compounds like 2-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine has surged, driven by advancements in precision medicine and computational drug design. This compound’s structural complexity aligns with the growing trend of multi-target therapeutics, a hot topic in modern pharmacology. Users frequently search for terms such as "piperazine derivatives in drug development" or "furan-based bioactive molecules," reflecting the scientific community’s focus on these scaffolds. The compound’s CAS No. 1189477-01-7 is often queried in databases like PubChem or Reaxys, underscoring its relevance in academic and industrial settings.

From a synthetic chemistry perspective, the preparation of 2-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine involves sophisticated techniques such as amide coupling and nucleophilic aromatic substitution. These methods are critical for ensuring high purity and yield, which are essential for downstream applications. The compound’s logP and solubility profiles are also frequently analyzed, as they influence its pharmacokinetic properties. Researchers often explore questions like "how to optimize the synthesis of furan-piperazine hybrids" or "what are the bioactivity predictions for pyrazine derivatives," highlighting the compound’s interdisciplinary appeal.

The potential therapeutic applications of CAS No. 1189477-01-7 are vast, with preliminary studies suggesting activity in modulating G-protein-coupled receptors (GPCRs) or kinase inhibition. These targets are central to treating conditions like inflammation, metabolic disorders, and neurodegenerative diseases. The compound’s furan-2-carbonyl segment, in particular, has been linked to anti-inflammatory effects in analogous structures, making it a candidate for further investigation. Searches for "GPCR modulators with furan cores" or "kinase inhibitors with piperazine motifs" resonate strongly in scientific literature, aligning with this compound’s structural features.

In conclusion, 2-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine represents a compelling case study in modern medicinal chemistry. Its intricate design and potential multifunctionality cater to the evolving needs of drug discovery and molecular biology. As the scientific community continues to explore its properties, this compound is poised to contribute significantly to the development of next-generation therapeutics. For those delving into structure-activity relationships (SAR) or fragment-based drug design, this molecule offers a rich avenue for exploration.